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Abstract
Lanthionine Ketimine (LK) is an endogenous sulfur-containing amino acid metabolite identified

in the mammalian central nervous system.[1] Initially considered a metabolic byproduct, recent

research has illuminated its significant neurotrophic and neuroprotective properties, sparking

interest in its potential as a therapeutic agent for neurodegenerative diseases.[2][3] This

technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of Lanthionine Ketimine from bovine brain tissue. It details the experimental

protocols for membrane preparation, radioligand binding assays, and the identification of its

binding partners. Furthermore, this document summarizes key quantitative data and visualizes

the biosynthetic and signaling pathways associated with this intriguing molecule.

Discovery and Biosynthesis
Lanthionine Ketimine was first identified as a natural metabolite in the bovine brain by Dorianno

Cavallini and his colleagues.[1] It is formed through the transsulfuration pathway, where the

enzyme cystathionine-β-synthase, in an alternative reaction, condenses two molecules of

cysteine to form lanthionine.[1][2] Subsequently, lanthionine undergoes transamination,

catalyzed by glutamine transaminase K, to yield the cyclic thioether, Lanthionine Ketimine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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